5-chloro-N-[2-(2,6-dimethylanilino)-2-oxo-1-phenylethyl]-1,3-dimethyl-1H-pyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-chloro-N-[2-(2,6-dimethylanilino)-2-oxo-1-phenylethyl]-1,3-dimethyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C22H23ClN4O2 and its molecular weight is 410.9. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Modifications
Chemical Reactions and Derivatives : Research demonstrates the utility of this compound in various chemical reactions. For example, its reaction with thionyl chloride in the presence of dimethyl formamide leads to the formation of derivatives like 5-chloro-N-formyl-1-phenyl-1H-pyrazole-4-carboxamide and others (Khutova et al., 2013).
Synthesis of Heterocyclic Compounds : This compound is used as a key intermediate in the synthesis of various pyrazole, pyridine, and pyrimidine derivatives, highlighting its significance in the synthesis of heterocyclic compounds (Fadda et al., 2012).
Formation of Antipyrine Derivatives : It plays a role in the formation of antipyrine derivatives, indicating its relevance in medicinal chemistry and drug design (Saeed et al., 2020).
Potential Biological and Pharmacological Activities
Anticancer Potential : Studies suggest that derivatives of this compound show effective inhibition on the proliferation of some cancer cell lines, indicating its potential use in cancer research (Liu et al., 2016).
Antimicrobial Properties : Some research has indicated that derivatives of this compound possess antimicrobial properties, which could be beneficial in developing new antimicrobial agents (Basavarajaiah & Mruthyunjayaswamy, 2008).
Potential in Tuberculosis Treatment : Certain derivatives of this compound have been found to exhibit significant activity against Mycobacterium tuberculosis, which could have implications in the treatment of tuberculosis (Zítko et al., 2013).
properties
IUPAC Name |
5-chloro-N-[2-(2,6-dimethylanilino)-2-oxo-1-phenylethyl]-1,3-dimethylpyrazole-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23ClN4O2/c1-13-9-8-10-14(2)18(13)24-22(29)19(16-11-6-5-7-12-16)25-21(28)17-15(3)26-27(4)20(17)23/h5-12,19H,1-4H3,(H,24,29)(H,25,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLMOYSRTAIRDSQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)C(C2=CC=CC=C2)NC(=O)C3=C(N(N=C3C)C)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23ClN4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.